2-Decanone, 1-hydroxy-1-phenyl-

Catalog No.
S14931385
CAS No.
92975-67-2
M.F
C16H24O2
M. Wt
248.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Decanone, 1-hydroxy-1-phenyl-

CAS Number

92975-67-2

Product Name

2-Decanone, 1-hydroxy-1-phenyl-

IUPAC Name

1-hydroxy-1-phenyldecan-2-one

Molecular Formula

C16H24O2

Molecular Weight

248.36 g/mol

InChI

InChI=1S/C16H24O2/c1-2-3-4-5-6-10-13-15(17)16(18)14-11-8-7-9-12-14/h7-9,11-12,16,18H,2-6,10,13H2,1H3

InChI Key

NVVLWHNLIBMNJC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(=O)C(C1=CC=CC=C1)O

2-Decanone, 1-hydroxy-1-phenyl- is an organic compound classified as an alpha-hydroxy ketone. It features a decanone backbone with a hydroxyl group and a phenyl group attached to the first carbon. This compound is notable for its potential applications in various fields, including organic synthesis and medicinal chemistry. Its structure can be denoted as C13_{13}H18_{18}O, indicating the presence of 13 carbon atoms, 18 hydrogen atoms, and one oxygen atom.

The chemical reactivity of 2-Decanone, 1-hydroxy-1-phenyl- primarily involves nucleophilic additions and oxidation reactions. It can undergo reactions typical of alcohols and ketones, such as:

  • Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
  • Esterification: Reaction with carboxylic acids or acid chlorides can yield esters.
  • Dehydration: Under acidic conditions, it may lose water to form alkenes.

These reactions are significant for synthesizing more complex molecules and functional groups.

The synthesis of 2-Decanone, 1-hydroxy-1-phenyl- can be achieved through several methods:

  • Hydroxylation of Decanone: The compound can be synthesized by hydroxylating decanone using oxidizing agents such as hydrogen peroxide in the presence of a catalyst.
  • Using Phenylacetone: A method involves the reaction of phenylacetone with appropriate oxidants under controlled conditions to introduce the hydroxyl group at the desired position .
  • Biocatalytic Methods: Enzymatic approaches using dehydrogenases have been explored for the selective reduction of ketones to their corresponding alcohols, providing a more environmentally friendly synthesis route .

2-Decanone, 1-hydroxy-1-phenyl- finds applications in various domains:

  • Organic Synthesis: It serves as an intermediate in synthesizing pharmaceuticals and agrochemicals.
  • Flavors and Fragrances: Due to its pleasant odor profile, it may be utilized in flavoring and fragrance formulations.
  • Solvent: It can act as a solvent in

Interaction studies involving 2-Decanone, 1-hydroxy-1-phenyl- focus on its reactivity with other compounds. For instance:

  • Reactivity with Amines: The compound's carbonyl functionality allows it to interact with amines to form imines or amides.
  • Complex Formation: It may form complexes with metal catalysts during various organic transformations, enhancing reaction efficiency.

These interactions are crucial for understanding its role in catalysis and synthetic pathways.

Several compounds share structural similarities with 2-Decanone, 1-hydroxy-1-phenyl-, including:

Compound NameStructure TypeUnique Features
1-Hydroxy-2-decanoneAlpha-hydroxy ketoneContains an additional hydroxyl group on the second carbon
PhenylacetoneKetoneLacks the hydroxyl group but has similar reactivity
2-HydroxyacetophenoneAlpha-hydroxy ketoneExhibits similar biological activity but shorter carbon chain
BenzophenoneKetoneLacks hydroxyl functionality; used in UV filters
HydroxypropophenoneAlpha-hydroxy ketoneSimilar structure but with a propyl side chain

These compounds highlight the unique aspects of 2-Decanone, 1-hydroxy-1-phenyl-, particularly its specific functional groups that influence its reactivity and potential applications.

XLogP3

4.5

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

1

Exact Mass

248.177630004 g/mol

Monoisotopic Mass

248.177630004 g/mol

Heavy Atom Count

18

Dates

Modify: 2024-08-11

Explore Compound Types